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Compound of Interest

Compound Name: Harzianopyridone

Cat. No.: B10764625 Get Quote

For researchers and scientists in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential information and procedural steps for the safe handling and disposal of

Harzianopyridone, a potent inhibitor of mitochondrial complex II. While a specific Safety Data

Sheet (SDS) for Harzianopyridone is not readily available in the public domain, this document

synthesizes general best practices for hazardous waste disposal with the known chemical and

biological properties of the compound to offer a comprehensive operational plan.

Harzianopyridone is recognized for its antifungal, antibacterial, and herbicidal activities.[1][2]

Its biological potency necessitates a cautious approach to its disposal to mitigate potential

environmental impact.

Chemical and Physical Properties Overview
A summary of Harzianopyridone's key chemical and physical data is presented below to

inform safe handling and disposal procedures.
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Property Value Reference

CAS Number 137813-88-8 [3]

Molecular Formula C₁₄H₁₉NO₅ [3][4]

Molecular Weight 281.3 g/mol [3][4]

Appearance Solid [3]

Solubility Soluble in Methanol [3]

Storage -20°C [3]

Step-by-Step Disposal Protocol for
Harzianopyridone
The following protocol is based on general guidelines for the disposal of hazardous chemical

waste and should be adapted to comply with local, state, and federal regulations.

1. Waste Identification and Segregation:

Treat all Harzianopyridone waste as hazardous chemical waste.

Segregate Harzianopyridone waste from other laboratory waste streams to prevent

unintended reactions.

Maintain separate waste containers for solid Harzianopyridone and solutions containing

Harzianopyridone.

2. Containerization:

Use only approved, leak-proof, and chemically compatible containers for waste collection.

The original container, if in good condition, is an ideal choice for waste accumulation.[5]

Ensure containers are clearly labeled as "Hazardous Waste" and specify the contents,

including "Harzianopyridone" and any solvents used.

Keep waste containers securely capped at all times, except when adding waste.[6][7]
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3. Handling and Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when

handling Harzianopyridone waste.

If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is necessary.

Wash hands thoroughly after handling.

4. Storage of Waste:

Store Harzianopyridone waste in a designated, well-ventilated, and secure area away from

incompatible materials.

The storage area should be clearly marked with "Hazardous Waste" signage.

5. Disposal of Empty Containers:

Empty containers that held Harzianopyridone should be triple-rinsed with a suitable solvent,

such as methanol, in which it is soluble.[6]

The rinsate must be collected and disposed of as hazardous waste.[6]

After triple-rinsing, the container can be disposed of as non-hazardous waste, in accordance

with institutional policies.[6]

6. Final Disposal:

Arrange for the collection and disposal of Harzianopyridone waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not dispose of Harzianopyridone down the drain or in the regular trash.[8]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Harzianopyridone.
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Harzianopyridone Disposal Workflow
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This guide is intended to provide a framework for the safe disposal of Harzianopyridone.

Researchers, scientists, and drug development professionals are reminded to always consult

their institution's specific safety protocols and local regulations to ensure full compliance and

safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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